rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one

• IUPAC Name: (1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one
• InChI: InChI=1S/C7H12N2O/c10-7-3-5-1-2-6(9-5)4-8-7/h5-6,9H,1-4H2,(H,8,10)/t5-,6+/m1/s1
• InChI Key: OJDDWFBNQVXOPZ-RITPCOANSA-N
• Canonical SMILES: C1CC2CNC(=O)CC1N2
• Isomeric SMILES: C1C[C@H]2CNC(=O)C[C@@H]1N2
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

Bicyclo[4.2.1]nonan-9-one is a type of organic compound that belongs to the class of bicyclic compounds. It’s a structural motif found in many terpenoid structures. Many derivatives of bicyclo[3.3.1]nonane are attractive to researchers for use in asymmetric catalysis or as potent anticancer entities along with their successful applications as ion receptors, metallocycles, and molecular tweezers.

Synthesis Analysis

The synthesis of bicyclic compounds like bicyclo[4.2.1]nonan-9-one often involves complex chemical reactions. Over the past forty years, different strategies have been employed to showcase the utility of reaction sequences leading to the hydrindane nucleus.

Molecular Structure Analysis

The molecular structure of bicyclo[4.2.1]nonan-9-one includes a nine-carbon ring with a ketone functional group. The bicyclo[4.3.0]nonane scaffold, commonly known as a hydrindane, is a common structural motif found in many terpenoid structures.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of bicyclic compounds like bicyclo[4.2.1]nonan-9-one can be complex and require precise control over reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of bicyclo[4.2.1]nonan-9-one would depend on its specific chemical structure.

Mechanism of Action

The mechanism of action of bicyclic compounds like bicyclo[4.2.1]nonan-9-one can vary widely depending on their specific chemical structure and the biological system in which they are acting.

Future Directions

Future research on bicyclo[4.2.1]nonan-9-one and similar compounds could focus on developing new synthetic methods, exploring their potential applications in medicine and other fields, and studying their physical and chemical properties in more detail.